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Efficacy and Safety Profile of Fostamatinib

The tables below summarize core efficacy and safety data from a recent meta-analysis and real-world

studies, providing a quantitative overview of fostamatinib's performance [1] [2] [3].

Efficacy Outcome Result Data

Source | Study Details

Stable platelet response by ORR 0.80 (95% CI 0.72—
week 24 0.88)

Platelet count = 50,000/pL ORR 0.80 (95% CI 0.72—

at week 12 0.90)

Overall Response Rate 73% (Real-world), 79%
(ORR) (Spanish cohort)
Complete Response 32% (Real-world), 53.6%
(platelets >100 x10°/L) (Spanish cohort)

Median time to platelet 11 days (IQR, 7-21 days)
response

Meta-analysis of 3 RCTs (N=123
fostamatinib patients) [1]

Meta-analysis of 3 RCTs [1]

GIMEMA study (N=95), Spanish study

(N=138) [2] [4]

GIMEMA study (N=95), Spanish study
(N=138) [2] [4]

Spanish prospective/retrospective study

[4]

© 2026 Smolecule. All rights reserved. 1/6

Tech Support


https://www.smolecule.com/products/s637386?utm_src=pdf-body
https://www.smolecule.com/products/s637386?utm_src=pdf-interest
https://www.smolecule.com/products/s637386?utm_src=pdf-body
https://www.smolecule.com/products/s637386?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11358303/
https://pubmed.ncbi.nlm.nih.gov/40855761/
https://www.rarediseaseadvisor.com/news/fostamatinib-safe-effective-refractory-itp/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11358303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11358303/
https://pubmed.ncbi.nlm.nih.gov/40855761/
https://www.sciencedirect.com/science/article/pii/S0006497124015313
https://pubmed.ncbi.nlm.nih.gov/40855761/
https://www.sciencedirect.com/science/article/pii/S0006497124015313
https://www.sciencedirect.com/science/article/pii/S0006497124015313
https://www.smolecule.com/products/s637386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Safety and Tolerability Result Data

Notes

Most Common Adverse Diarrhea, hypertension, elevated

Events liver enzymes
Diarrhea RR 2.32 (95% CIl 1.11-4.84)
Hypertension RR 2.33 (95% CI 1.00-5.43)

Abnormal Liver Function RR 4.18 (95% CI 1.00-17.48)

Tests
Treatment Duration 45% remained on treatment at 6
(Real-world) months

Mostly Grade 1-2; manageable with
monitoring [1] [4]

Statistically significant vs.
conventional therapy [1]

Statistically significant vs.
conventional therapy [1]

Statistically significant vs.
conventional therapy [1]

Median treatment duration 7.3
months [2] [3]

Mechanism of Action: SYK Inhibition Pathway

Fostamatinib is an oral spleen tyrosine kinase (SYK) inhibitor. Its mechanism disrupts the destructive

immune core of ITP. The following diagram illustrates how it acts within Fc receptor signaling pathways to

reduce platelet destruction.
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This mechanism of action is distinct from other ITP therapies, as it specifically targets the signal pathway

that leads to antibody-mediated platelet destruction in the spleen and liver [1].

Key Experimental Protocols and Trial Designs

The robust evidence for fostamatinib comes from well-designed clinical trials and analyses. The key

methodologies are summarized below.

e Meta-Analysis Protocol [1]

o Objective: To evaluate the efficacy and safety of fostamatinib plus conventional therapy vs.
conventional therapy alone in adults (=18 years) with refractory ITP.

o Search Strategy: A systematic search of PubMed, Scopus, Embase, and clinicaltrials.gov from
inception to March 31, 2024, using keywords "Fostamatinib and Immune thrombocytopenia" or
"Fostamatinib and ITP".

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s637386?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11358303/
https://www.smolecule.com/products/s637386?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11358303/
https://www.smolecule.com/products/s637386?utm_src=pdf-body
https://www.smolecule.com/products/s637386?utm_src=pdf-body
https://www.smolecule.com/products/s637386?utm_src=pdf-body
https://www.smolecule.com/products/s637386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

o Inclusion Criteria: Randomized Controlled Trials (RCTs) providing data on safety and efficacy
of fostamatinib in refractory ITP adults.

o Data Analysis: Pooled estimates for risk ratios and number needed to treat (NNT) were
calculated using a fixed-effects model in STATA software. Heterogeneity was also studied.

e Pivotal Clinical Trial (FIT-1/FIT-2) Design [3]

[¢]

Design: Phase 3, randomized, double-blind, placebo-controlled trials.
Patient Population: Adults with persistent/chronic ITP who had an insufficient response to prior
treatments (e.g., corticosteroids, immunoglobulins, TPO-RAs, or splenectomy).

[e]

o

Intervention: Fostamatinib (starting dose 100 mg twice daily) versus placebo.
Primary Endpoint: Stable platelet response.

[¢]

¢ Real-World Study Designs [2] [4]

o Design: Multicenter, retrospective and prospective observational studies.

o Objective: To assess the effectiveness and safety of fostamatinib in unselected patient
populations during routine clinical practice.

o Data Collected: Included patients with both primary and secondary ITP who received at least
one dose of fostamatinib. Data on platelet counts, bleeding events, concomitant medications,
and adverse events were analyzed.

Comparison with Other Therapeutic Agents

Fostamatinib is one of several options for treating refractory ITP. The table below places it in context with

other approved and emerging agents based on their mechanism and use [5] [6].

Therapeutic Mechanism of . . .
. Key Efficacy Notes Considerations
Agent Action
Fostamatinib Oral SYK Effective in multi-refractory  Unique mechanism; requires
(Tavalisse) inhibitor patients; rapid response monitoring for hypertension,
(median 11 days) [4]. diarrhea, and liver enzymes [1].

| Thrombopoietin Receptor Agonists (TPO-RAs) (e.g., Romiplostim, Eltrombopag) | Stimulate platelet
production in bone marrow | Often used as second-line; high efficacy rates [5]. | Potential for thrombotic

risk; some TPO-RAs have drug interactions (e.g., with ART) [7]. | | Rilzabrutinib (Wayrilz) | Oral Bruton's
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Tyrosine Kinase (BTK) inhibitor | Recently approved (Aug 2025); completed phase 3 trials [5] [6]. | A new
oral option with a different mechanistic target (BTK vs. SYK). | | Efgartigimod | Subcutaneous/IV FcRn
antagonist | Reduces IgG autoantibody levels; phase 3 trial (IV) successful [5]. | Subcutaneous formulation
did not meet primary endpoint in phase 3 [5]. | | Rituximab | Anti-CD20 monoclonal antibody | Depletes B-
cells; can induce sustained treatment-free responses in a minority [5]. | Infusion-related reactions and

potential for prolonged immunosuppression. |

Key Insights for Professionals

¢ Unique Mechanism is a Key Differentiator: For researchers, fostamatinib's value lies in its SYK
inhibition mechanism, which offers a therapeutic pathway distinct from TPO-RAs or B-cell-depleting
agents. This makes it a compelling option for combination therapy strategies and for patients with
inadequate platelet production alongside immune destruction [5].

¢ Real-World Evidence Confirms Trial Data: The high response rates observed in large real-world
studies (like the Spanish and Italian cohorts) are significant. They demonstrate that the efficacy seen
in rigorous RCTs translates to more heterogeneous, complex patient populations encountered in
clinical practice, including the elderly and those with significant comorbidities [2] [4].

e Consider for Complex Patients: Evidence suggests fostamatinib is a viable option in challenging
clinical scenarios. A case report highlights its successful and safe use in a patient with HIV-associated
refractory ITP, where drug interactions with antiretroviral therapy made other agents like eltrombopag
a less desirable choice [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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